Dolichantoside
Overview
Description
Dolichantoside is a natural product found in Strychnos tricalysioides and Strychnos mellodora with data available.
Scientific Research Applications
Subheading Role of Polyisoprenoids in Cellular Processes
Polyisoprenoid alcohols, including dolichols, are ubiquitous in living organisms, from bacteria to mammals. These compounds, derived from mevalonate (MVA) pathway in animals and yeast, and MVA and methylerythritol phosphate (MEP) pathway in plants, are constructed by cis-prenyltransferases (CPTs) forming a long hydrocarbon skeleton. The physiological importance of dolichols and polyprenols is still under debate. They are considered superlipids due to their highly hydrophobic nature and are postulated to play roles in intracellular protein traffic and cellular defense against adverse conditions. Moreover, a direct link between dolichol biosynthesis and congenital disorders of glycosylation (CDG) has been established, suggesting their significant cellular roles and potential pharmacological targets (Surmacz & Swiezewska, 2011).
Applications of Dolichantoside in Diverse Fields
Subheading Dolichantoside's Potential in Data Mining and Machine Learning
Although not directly mentioning Dolichantoside, the paper on machine learning and data mining in diabetes research shows the integration of advanced technologies in understanding complex biological data. The application of data mining and machine learning in biosciences is vital in transforming information into valuable knowledge. This approach is particularly relevant in diabetes mellitus research, where extensive data from diagnosis, etiopathophysiology, therapy, etc., are available. Machine learning algorithms like Support Vector Machines (SVM) are extensively used, with 85% of the studies characterized by supervised learning approaches. This highlights the potential of integrating computational methods with natural compound research like Dolichantoside for deeper insights (Kavakiotis et al., 2017).
properties
Product Name |
Dolichantoside |
|---|---|
Molecular Formula |
C28H36N2O9 |
Molecular Weight |
544.6 g/mol |
IUPAC Name |
methyl (2S,3R,4S)-3-ethenyl-4-[[(1S)-2-methyl-1,3,4,9-tetrahydropyrido[3,4-b]indol-1-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate |
InChI |
InChI=1S/C28H36N2O9/c1-4-14-17(11-20-22-16(9-10-30(20)2)15-7-5-6-8-19(15)29-22)18(26(35)36-3)13-37-27(14)39-28-25(34)24(33)23(32)21(12-31)38-28/h4-8,13-14,17,20-21,23-25,27-29,31-34H,1,9-12H2,2-3H3/t14-,17+,20+,21-,23-,24+,25-,27+,28+/m1/s1 |
InChI Key |
SLMISZLSXLAAKK-PQZOUNHZSA-N |
Isomeric SMILES |
CN1CCC2=C([C@@H]1C[C@H]3[C@H]([C@@H](OC=C3C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)C=C)NC5=CC=CC=C25 |
Canonical SMILES |
CN1CCC2=C(C1CC3C(C(OC=C3C(=O)OC)OC4C(C(C(C(O4)CO)O)O)O)C=C)NC5=CC=CC=C25 |
synonyms |
dolichantoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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